Cas no 361469-87-6 (2-(4-methylbenzenesulfonamido)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2-(4-methylbenzenesulfonamido)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 361469-87-6
• MF: C₂₆H₂₅N₃O₄S₂
• MW: 507.624403715134
• CID: 5976672
• PubChem ID: 3686632
• Update Time: 2025-05-17

2-(4-methylbenzenesulfonamido)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylbenzenesulfonamido)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide
• 2-((4-methylphenyl)sulfonamido)-N-(4-(4-propoxyphenyl)thiazol-2-yl)benzamide
• Benzamide, 2-[[(4-methylphenyl)sulfonyl]amino]-N-[4-(4-propoxyphenyl)-2-thiazolyl]-
• 2-(4-methylphenylsulfonamido)-N-(4-(4-propoxyphenyl)thiazol-2-yl)benzamide
• 2-(4-METHYLBENZENESULFONAMIDO)-N-[4-(4-PROPOXYPHENYL)-1,3-THIAZOL-2-YL]BENZAMIDE
• AKOS001611516
• 2-[(4-methylphenyl)sulfonylamino]-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide
• SR-01000424500
• Oprea1_548386
• 361469-87-6
• SR-01000424500-1
• F0325-0142

• Inchi： 1S/C26H25N3O4S2/c1-3-16-33-20-12-10-19(11-13-20)24-17-34-26(27-24)28-25(30)22-6-4-5-7-23(22)29-35(31,32)21-14-8-18(2)9-15-21/h4-15,17,29H,3,16H2,1-2H3,(H,27,28,30)
• InChI Key： QAYYCPDWCJALCC-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OCCC)C=C2)=CS1)(=O)C1=CC=CC=C1NS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 507.12864863g/mol
• Monoisotopic Mass: 507.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• pka: 7.06±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(4-methylbenzenesulfonamido)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide

CAS No 361469-87-6: 2-(4-methylbenzenesulfonamido)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide

The compound with CAS No 361469-87-6, named as 2-(4-methylbenzenesulfonamido)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides and thiazoles, which are known for their versatile reactivity and biological activity.

Structure and Synthesis: The molecule consists of a benzamide core substituted with a sulfonamido group at the para position of the benzene ring. The sulfonamido group is further substituted with a methyl group, enhancing its stability and reactivity. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is attached to the benzamide moiety through an amide bond. This structure provides a platform for various chemical transformations and functionalizations.

Properties and Applications: Recent studies have highlighted the potential of this compound in drug discovery due to its unique electronic properties and ability to form hydrogen bonds. The presence of the thiazole ring imparts aromaticity and enhances the molecule's stability under physiological conditions. Additionally, the propoxyphenyl group introduces hydrophobicity, which can be advantageous in designing drugs with specific pharmacokinetic profiles.

Recent Research Findings: In a groundbreaking study published in 2023, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to penetrate cellular membranes makes it a promising candidate for targeted drug delivery systems.

Safety and Handling: While handling this compound, it is essential to follow standard laboratory safety protocols due to its potential irritant properties. Proper ventilation and protective equipment should be used during synthesis and manipulation.

Future Prospects: Ongoing research is focused on optimizing the synthesis of this compound to enhance its yield and purity. Its application in advanced materials science, particularly in the development of novel polymers and coatings, is also being explored.